Cas no 2171647-84-8 (4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile)
4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile
- EN300-1645846
- 2171647-84-8
-
- Inchi: 1S/C7H11N3O2/c8-3-1-2-4-10-7(11)6(9)5-12-10/h6H,1-2,4-5,9H2
- InChI Key: FCLQVAGUPGYKFY-UHFFFAOYSA-N
- SMILES: O1CC(C(N1CCCC#N)=O)N
Computed Properties
- Exact Mass: 169.085126602g/mol
- Monoisotopic Mass: 169.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 79.4Ų
4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1645846-50mg |
4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile |
2171647-84-8 | 50mg |
$647.0 | 2023-09-22 | ||
| Enamine | EN300-1645846-100mg |
4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile |
2171647-84-8 | 100mg |
$678.0 | 2023-09-22 | ||
| Enamine | EN300-1645846-250mg |
4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile |
2171647-84-8 | 250mg |
$708.0 | 2023-09-22 | ||
| Enamine | EN300-1645846-500mg |
4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile |
2171647-84-8 | 500mg |
$739.0 | 2023-09-22 | ||
| Enamine | EN300-1645846-1000mg |
4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile |
2171647-84-8 | 1000mg |
$770.0 | 2023-09-22 | ||
| Enamine | EN300-1645846-2500mg |
4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile |
2171647-84-8 | 2500mg |
$1509.0 | 2023-09-22 | ||
| Enamine | EN300-1645846-5000mg |
4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile |
2171647-84-8 | 5000mg |
$2235.0 | 2023-09-22 | ||
| Enamine | EN300-1645846-10000mg |
4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile |
2171647-84-8 | 10000mg |
$3315.0 | 2023-09-22 | ||
| Enamine | EN300-1645846-0.05g |
4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile |
2171647-84-8 | 0.05g |
$864.0 | 2023-05-27 | ||
| Enamine | EN300-1645846-0.1g |
4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile |
2171647-84-8 | 0.1g |
$904.0 | 2023-05-27 |
4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile
Comprehensive Overview of 4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile (CAS No. 2171647-84-8)
4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile, identified by its CAS number 2171647-84-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique oxazolidinone core, a structural motif known for its bioactivity, coupled with a nitrile functional group that enhances its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery, particularly for its role in modulating enzymatic pathways and its potential as a building block for novel therapeutics.
The compound's oxazolidinone moiety is particularly noteworthy, as this heterocyclic scaffold is prevalent in antibiotics and other bioactive molecules. The presence of the amino and carbonyl groups further augments its versatility, enabling interactions with biological targets such as proteins and nucleic acids. In recent years, the demand for nitrile-containing compounds like this one has surged, driven by their applications in sustainable chemistry and green synthesis. This aligns with the growing focus on eco-friendly chemical processes and the reduction of hazardous waste in industrial settings.
From a synthetic perspective, 4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile offers intriguing possibilities. Its nitrile group can undergo various transformations, including hydrolysis to carboxylic acids or reduction to primary amines, making it a valuable intermediate in multi-step organic syntheses. Additionally, the oxazolidinone ring can participate in cycloaddition reactions, further expanding its utility in constructing complex molecular architectures. These properties have made it a subject of interest in medicinal chemistry and material science, where precision and functionality are paramount.
In the context of current trends, this compound intersects with several high-interest topics in scientific and industrial communities. For instance, the rise of AI-driven drug discovery has highlighted the need for diverse chemical libraries, and 4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile could serve as a key component in such initiatives. Similarly, the push for sustainable agrochemicals has spurred research into safer, more efficient crop protection agents, where this molecule's structural features may offer advantages. These applications are frequently searched in academic and industrial databases, reflecting the compound's relevance in cutting-edge research.
Quality and purity are critical when working with CAS No. 2171647-84-8, as impurities can significantly impact experimental outcomes. Advanced analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring its suitability for high-stakes applications. Furthermore, proper storage conditions—typically under inert atmospheres and at controlled temperatures—are essential to maintain its stability over time. These considerations are vital for researchers aiming to leverage its full potential in their work.
Looking ahead, the exploration of 4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile is likely to expand into new domains. Its compatibility with click chemistry and other modern synthetic methodologies positions it as a candidate for developing next-generation biomaterials and therapeutics. As the scientific community continues to prioritize innovation and sustainability, this compound's role in addressing global challenges—such as antimicrobial resistance and environmental degradation—will undoubtedly grow. For those seeking detailed protocols or collaborative opportunities, peer-reviewed journals and patent databases are invaluable resources.
In summary, 4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile (CAS No. 2171647-84-8) represents a compelling case study in the intersection of chemistry, biology, and technology. Its multifaceted applications, from drug development to green chemistry, underscore its importance in contemporary research. By staying abreast of advancements in these fields, scientists and industry professionals can unlock new possibilities for this remarkable compound, contributing to a healthier and more sustainable future.
2171647-84-8 (4-(4-amino-3-oxo-1,2-oxazolidin-2-yl)butanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)